Cas no 14674-38-5 (N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide)

N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide is a sulfonamide derivative characterized by its Schiff base structure, incorporating a 4-methoxyphenyl and 4-methylbenzenesulfonyl moiety. This compound exhibits potential utility in organic synthesis, particularly as an intermediate for the preparation of pharmacologically active molecules or functional materials. Its structural features, including the electron-donating methoxy group and sulfonamide functionality, may enhance reactivity in condensation or cyclization reactions. The compound's crystalline nature and defined molecular weight (287.34 g/mol) facilitate precise handling in synthetic applications. Its stability under standard conditions and compatibility with common organic solvents further support its use in methodological studies or targeted derivatization.

N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide structure

14674-38-5 structure

Product Name:N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide

CAS No:14674-38-5

MF:C₁₅H₁₅NO₃S

MW:289.349502801895

CID:1321018

PubChem ID:329763132

Update Time:2025-10-10

N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide
- 4-methyl-N-[(1E)-4-(methoxyphenyl)methylidene]benzene-1-sulfonamide
- CTK8G1291
- ACMC-20akb3
- N-(4-METHOXYBENZYLIDENE)-4-METHYLBENZENESULFONAMIDE
- Oprea1_106224
- N-(4-methoxy-benzylidene)-4-methyl-benzenesulfonamide
- N-[((4-methoxylphenyl)methylene)]-4-methylbenzenesulfonamide
- CTK7A2645
- SureCN8854337
- SureCN8854340
- N-(4-methoxybenzylidene)-4-methyl-benzenesulfonamide
- AC1LG8JN
- N-(4-methoxyphenyl)methylidene-4-methylbenzenesulfonamide
- N-Tosyl-4-methoxybenzenemethanimine
- N-Tosyl(4-methoxyphenyl)methanimine
- N-(4-Methoxybenzylidene)-p-toluenesulfonamide
- HMS2773I13
- DB-188467
- Benzenesulfonamide, N-[(4-methoxyphenyl)methylene]-4-methyl-
- G66502
- N-[(4-Methoxyphenyl)methylidene]-4-methylbenzene-1-sulfonamide
- DTXSID801322356
- SCHEMBL8854340
- DTXSID50354222
- N-(4-methoxybenzylidene)toluene-p-sulphonamide
- 14674-38-5
- (NE)-N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide
- N-[(1E)-(4-methoxyphenyl)methylidene]-4-methylbenzene-1-sulfonamide
- NMFPHUIOZBSQGW-UHFFFAOYSA-N
- MDL： MFCD00507558
- Inchi： 1S/C15H15NO3S/c1-12-3-9-15(10-4-12)20(17,18)16-11-13-5-7-14(19-2)8-6-13/h3-11H,1-2H3
- InChI Key： NMFPHUIOZBSQGW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(N=CC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

Exact Mass: 289.07700
Monoisotopic Mass: 289.07726451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 64.1Å²

Experimental Properties

Melting Point: 127-132 °C
PSA: 64.11000
LogP: 3.89220

N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

N-[(4-methoxyphenyl)methylidene]-4-methylbenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-235937-5g	N-(4-Methoxybenzylidene)-4-methylbenzenesulfonamide,	14674-38-5		5g	￥948.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-235937-5 g	N-(4-Methoxybenzylidene)-4-methylbenzenesulfonamide,	14674-38-5		5g	￥948.00	2023-07-10